Cas no 866013-25-4 (3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one)

3-(4-Bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one is a brominated coumarin derivative featuring a benzenesulfonyl substituent at the 3-position and a hydroxyl group at the 7-position. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a key intermediate for further functionalization. The bromine atom enhances reactivity for cross-coupling reactions, while the sulfonyl group contributes to stability and potential biological activity. The hydroxyl group offers a site for derivatization, making it useful in the development of fluorescent probes, enzyme inhibitors, or pharmacologically active molecules. Its well-defined structure and synthetic accessibility make it a valuable building block for research applications.

3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one structure

866013-25-4 structure

Product Name:3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one

CAS No:866013-25-4

MF:C₁₅H₉BrO₅S

MW:381.197962522507

CID:5233993

Update Time:2026-03-08

3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one
- 2H-1-Benzopyran-2-one, 3-[(4-bromophenyl)sulfonyl]-7-hydroxy-
- Inchi： 1S/C15H9BrO5S/c16-10-2-5-12(6-3-10)22(19,20)14-7-9-1-4-11(17)8-13(9)21-15(14)18/h1-8,17H
- InChI Key： FHMGYEKBSGTLQJ-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=CC(O)=CC=C2C=C1S(C1=CC=C(Br)C=C1)(=O)=O

3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A947918-1g	3-(4-Bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	95%	1g	$232.0	2025-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00929216-1g	3-(4-Bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	95%	1g	￥1596.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1392897-1g	3-((4-Bromophenyl)sulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	95%	1g	￥2394.00	2024-04-28
Life Chemicals	F1601-0363-2μmol	3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1601-0363-5μmol	3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1601-0363-10μmol	3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1601-0363-1mg	3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1601-0363-2mg	3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1601-0363-3mg	3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1601-0363-4mg	3-(4-bromobenzenesulfonyl)-7-hydroxy-2H-chromen-2-one	866013-25-4	90%+	4mg	$66.0	2023-05-17